Cas no 2028377-75-3 (3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile)

• Product Name: 3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
• CAS No: 2028377-75-3
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 6356889
• PubChem ID: 90103870
• Update Time: 2025-10-05

3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpropanenitrile
• SCHEMBL15650797
• EN300-1111629
• 2028377-75-3

• Inchi： 1S/C8H12N4/c1-8(2,5-9)6-12-4-7(10)3-11-12/h3-4H,6,10H2,1-2H3
• InChI Key： BPPHWDVMVFZZIV-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CC(C#N)(C)C

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles